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Compound of Interest

Compound Name: Antioxidant 1024

Cat. No.: B1329266

For Researchers, Scientists, and Drug Development Professionals

Core Chemical and Physical Properties

Antioxidant 1024, chemically known as N,N'-bis[3-(3,5-di-tert-butyl-4-
hydroxyphenyl)propionyl]hydrazine, is a high-performance, non-discoloring, hindered phenolic
antioxidant and metal deactivator. Its uniqgue molecular structure, featuring two sterically
hindered phenolic groups and a hydrazide moiety, imparts exceptional thermal stability and
extraction resistance. It is widely utilized in the stabilization of various polymers, particularly in
applications requiring long-term heat aging performance and protection against metal-
catalyzed degradation.

Table 1: Core Chemical and Physical Properties of Antioxidant 1024
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Property Value

3-(3,5-di-tert-butyl-4-hydroxyphenyl)-N'-[3-(3,5-
IUPAC Name di-tert-butyl-4-
hydroxyphenyl)propanoyl]propanehydrazide[1]

CAS Number 32687-78-8

Chemical Formula C34H52N204[2][3][4][5]

Molecular Weight 552.79 g/mol [3][5][6]

Appearance White to off-white powder or granular solid[7]
Melting Point 224-229 °C[4]

Purity >98%

Soluble in methanol and acetone; slightly
Solubility soluble in chloroform and ethyl acetate;

insoluble in water.[4]

Specific Gravity 1.12[7]

Synthesis of Antioxidant 1024

The synthesis of Antioxidant 1024 is a multi-step process that can be broadly categorized into
two main stages. The first stage involves the synthesis of the intermediate, [3-(3,5-di-tert-butyl-

4-hydroxyphenyl) propionyl hydrazide. The second stage is the reaction of this intermediate to

form the final product.

A common synthetic route involves the reaction of (-(3,5-di-tert-butyl-4-hydroxyphenyl) methyl
propionate with hydrazine hydrate to produce B-(3,5-di-tert-butyl-4-hydroxyphenyl) propionyl
hydrazide. This intermediate is then reacted with 3-(3,5-di-tert-butyl-4-hydroxyphenyl) propionyl
chloride to yield Antioxidant 1024.
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Stage 2: Final Product Formation
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Caption: Synthesis pathway of Antioxidant 1024.

Mechanism of Action

Antioxidant 1024 functions through a dual mechanism, acting as both a primary antioxidant

(free radical scavenger) and a metal deactivator.

Primary Antioxidant Activity (Free Radical Scavenging)

The sterically hindered phenolic groups in Antioxidant 1024 are responsible for its primary

antioxidant activity. During the auto-oxidation of polymers, highly reactive free radicals (Re,

ROOe) are generated. The phenolic hydroxyl group of Antioxidant 1024 can donate a

hydrogen atom to these free radicals, neutralizing them and terminating the oxidative chain

reaction. The resulting phenoxy radical is stabilized by resonance and the steric hindrance of

the adjacent tert-butyl groups, preventing it from initiating new oxidation chains.
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Caption: Free radical scavenging mechanism of Antioxidant 1024.

Metal Deactivation

Trace amounts of metal ions (e.g., copper, iron), often present as catalyst residues in polymers,
can accelerate oxidative degradation by catalyzing the decomposition of hydroperoxides into
highly reactive radicals. The hydrazide group in Antioxidant 1024 acts as a chelating agent,
binding to these metal ions to form stable complexes. This sequestration of metal ions prevents
them from participating in detrimental redox reactions, thereby significantly enhancing the long-
term thermal stability of the polymer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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